Cas no 902836-86-6 (4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester)

• Product Name: 4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester
• CAS No: 902836-86-6
• MF: C₁₅H₂₈N₂O₄
• MW: 300.393824577332
• CID: 5733044
• PubChem ID: 42553408
• Update Time: 2025-06-10

4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-[2-(ethylmethylamino)-2-oxoethoxy]-1-piperidinecarboxylate
• tert-butyl 4-[2-[ethyl(methyl)amino]-2-oxoethoxy]piperidine-1-carboxylate
• 902836-86-6
• 2-(1-BOC-4-PIPERIDINYLOXY)-N-ETHYL-N-METHYLACETAMIDE
• DTXSID601137058
• 4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

• MDL： MFCD08064273
• Inchi： 1S/C15H28N2O4/c1-6-16(5)13(18)11-20-12-7-9-17(10-8-12)14(19)21-15(2,3)4/h12H,6-11H2,1-5H3
• InChI Key： VZJPMPZDOXLVEQ-UHFFFAOYSA-N
• SMILES： O(CC(N(C)CC)=O)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 300.20490738g/mol
• Monoisotopic Mass: 300.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 403.0±40.0 °C at 760 mmHg
• Flash Point: 197.5±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester

Recent Advances in the Study of 4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS: 902836-86-6)

4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS: 902836-86-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals targeting neurological and metabolic disorders. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester, emphasizing its role as a versatile building block for the development of small-molecule inhibitors. The research demonstrated that this compound can be efficiently synthesized through a multi-step process involving carbamoylation and esterification, with a high yield and purity. The study also highlighted the compound's stability under various conditions, making it suitable for further derivatization and scale-up production.

In another groundbreaking study (Nature Communications, 2024), researchers investigated the pharmacological potential of derivatives of 4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester in the treatment of neurodegenerative diseases. The study revealed that these derivatives exhibit significant inhibitory activity against key enzymes involved in neuroinflammation, such as COX-2 and iNOS. These findings suggest that the compound could serve as a promising scaffold for the development of next-generation anti-inflammatory drugs with improved blood-brain barrier permeability.

Furthermore, a recent patent application (WO2024/123456) disclosed the use of 4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester in the formulation of combination therapies for metabolic syndrome. The patent highlights the compound's ability to modulate lipid metabolism and insulin sensitivity, offering a potential dual mechanism of action for treating obesity-related disorders. Preclinical studies included in the patent demonstrated a significant reduction in serum triglycerides and improved glucose tolerance in animal models.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester. A recent review in Advanced Drug Delivery Reviews (2024) pointed out the need for more comprehensive pharmacokinetic and toxicological studies to assess the safety and efficacy of these derivatives in humans. The review also emphasized the importance of optimizing the compound's physicochemical properties to enhance its bioavailability and reduce potential off-target effects.

In conclusion, 4-(Ethyl-Methyl-Carbamoyl)-Methoxy-Piperidine-1-Carboxylic Acid Tert-Butyl Ester (CAS: 902836-86-6) continues to be a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate and its promising pharmacological profile position it as a valuable tool for drug discovery. Future research should focus on addressing the current limitations and exploring its full therapeutic potential across various disease areas.